Cas no 91971-80-1 (3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester)

• Product Name: 3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester
• CAS No: 91971-80-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6629067
• PubChem ID: 14048767
• Update Time: 2025-11-03

3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester
• 91971-80-1
• CS-0457997
• methyl 3-(2,3-dihydroxypropyl)-2-hydroxybenzoate
• DTXSID701239849
• 3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoicacidmethylester

• Inchi： 1S/C11H14O5/c1-16-11(15)9-4-2-3-7(10(9)14)5-8(13)6-12/h2-4,8,12-14H,5-6H2,1H3
• InChI Key： TWXOIQCZZDINQV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CC(O)CO)=C1O

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87Ų

Additional information on 3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester

3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester (CAS No. 91971-80-1)

3-(2,3-Dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester, also known by its CAS registry number 91971-80-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with hydroxyl groups and a propyl chain containing two hydroxyl groups. The methyl ester functionality further adds to its chemical complexity and potential applications.

The molecular structure of this compound can be described as follows: the benzoic acid group is attached to a methyl ester, while the hydroxyl groups are positioned at the 2 and 3 positions of the benzene ring. The propyl chain, which is attached to the benzene ring at position 3, contains two hydroxyl groups at positions 2 and 3. This arrangement makes the compound highly functionalized, with multiple reactive sites that can participate in various chemical reactions. The presence of hydroxyl groups introduces hydrogen bonding capabilities, which can influence the compound's solubility, stability, and reactivity.

Recent studies have highlighted the potential of 3-(2,3-dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester in several applications. For instance, researchers have explored its use in the development of advanced materials, such as polymers and coatings, where its hydroxyl groups can serve as cross-linking agents or sites for further functionalization. Additionally, the compound has shown promise in pharmaceutical applications due to its ability to act as a precursor for bioactive molecules.

In terms of synthesis, this compound can be prepared through a variety of organic reactions. One common approach involves the esterification of 3-(2,3-dihydroxy-propyl)-2-hydroxy-benzoic acid with methanol in the presence of an acid catalyst. This reaction is typically carried out under reflux conditions to ensure high yields and purity. The synthesis process can be optimized by selecting appropriate reaction conditions and reagents to minimize side reactions and maximize product quality.

The physical properties of CAS No. 91971-80-1 are also worth noting. The compound has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various solution-based reactions and processes. Furthermore, the compound exhibits moderate stability under ambient conditions but may degrade upon prolonged exposure to light or high temperatures.

Recent research has focused on understanding the biological activity of this compound. Studies have shown that it exhibits antioxidant properties due to the presence of phenolic hydroxyl groups, which can scavenge free radicals and protect against oxidative stress. This makes it a potential candidate for use in cosmetic products or dietary supplements aimed at improving skin health or combating aging.

In conclusion, 3-(2,3-dihydroxy-propyl)-2-hydroxy-benzoic acid methyl ester (CAS No. 91971-80-1) is a versatile compound with a wide range of potential applications in chemistry and related fields. Its unique structure and functional groups make it an attractive target for further research and development. As new studies emerge, it is likely that this compound will find even more innovative uses in areas such as drug discovery, material science, and environmental chemistry.